Cas no 2138234-92-9 (1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol)

• Product Name: 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
• CAS No: 2138234-92-9
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5263811
• Update Time: 2025-05-21

1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
• Benzeneethanol, α-(aminomethyl)-3-fluoro-4-methyl-
• 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol

• Inchi： 1S/C10H14FNO/c1-7-2-3-8(5-10(7)11)4-9(13)6-12/h2-3,5,9,13H,4,6,12H2,1H3
• InChI Key： YAYIQUWKWRHDRC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CC(CN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol

1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol: A Comprehensive Overview

The compound 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol, identified by the CAS number 2138234-92-9, is a versatile organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with improved pharmacokinetic profiles.

The synthesis of 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol involves a multi-step process that typically begins with the preparation of the aromatic ring. The introduction of the amino and hydroxyl groups is achieved through carefully controlled reactions, ensuring high purity and stability. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the production process and enhance yield.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various laboratory and industrial applications. The presence of the amino group imparts basicity to the molecule, while the hydroxyl group contributes to its acidity, creating a balance that is advantageous in many chemical reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol with high accuracy. These studies have revealed that the molecule has a conjugated system that enhances its stability and reactivity. The fluorine atom in the aromatic ring plays a crucial role in modulating the electronic properties, making it an attractive candidate for use in fluorescent materials and sensors.

The biological activity of this compound has been a focal point of recent investigations. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its utility in the development of novel therapeutic agents. Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems.

In the field of materials science, 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol has been explored as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers has led to the creation of materials with enhanced mechanical and thermal properties. Researchers are also investigating its potential as a building block for nanomaterials, such as graphene oxide composites, which could revolutionize electronics and energy storage technologies.

The environmental impact of this compound has also been studied extensively. Biodegradation assays have shown that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This makes it an eco-friendly alternative to traditional chemicals used in various industries.

In conclusion, 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-butanol, CAS No. 2138234976789 is a multifaceted compound with immense potential across diverse applications. Ongoing research continues to uncover new insights into its properties and uses, positioning it as a key player in modern chemistry and materials science.